N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-thiophen-3-ylethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C13H16N4O3S/c1-17(2)10(9-4-6-21-8-9)7-14-12(18)13(19)15-11-3-5-20-16-11/h3-6,8,10H,7H2,1-2H3,(H,14,18)(H,15,16,19)
• InChI Key: VLJVRLSMNYXIBU-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(CNC(=O)C(=O)NC1=NOC=C1)C2=CSC=C2
• Molecular Formula: C13H16N4O3S
• Molecular Weight: 308.36 g/mol

Description

N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide, also known as DTA-1, is a small molecule that has been studied for its potential use as an immunotherapy agent. This compound has shown promising results in preclinical studies, and has the potential to be used in the treatment of a variety of diseases, including cancer and autoimmune disorders. In

Scientific Research Applications

Synthesis and Structural Studies

• Chemical Synthesis : Studies demonstrate innovative synthetic routes to create complex molecules, highlighting methodologies that could be applicable to the synthesis of "N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide". For example, the development of solvent-free preparation techniques for certain compounds underlines the importance of efficient, environmentally friendly chemistry in producing structurally intricate molecules M. Meziane, M. Rahmouni, J. Bazureau, J. Hamelin, 1998.

• Crystal Structure Analysis : Crystallography studies provide detailed insights into the molecular structures of related compounds, elucidating their geometric and electronic properties. This knowledge is crucial for understanding the chemical behavior and potential applications of "N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide" P. Sharma, K. N. Subbulakshmi, B. Narayana, B. Sarojini, R. Kant, 2016.

Biological Activity and Applications

• Herbicidal Activities : Research into compounds with similar structures has led to the discovery of novel molecules with promising herbicidal properties. Such studies suggest potential agricultural applications for "N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide", contingent upon its biological activity Liang Fu-b, 2014.

• Antimicrobial Agents : The design and synthesis of molecules incorporating thiophene or isoxazole rings have led to the development of compounds with significant antimicrobial activities. This highlights the potential for "N1-(2-(dimethylamino)-2-(thiophen-3-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide" to serve as a template for the creation of new antimicrobial agents Rizk E. Khidre, I. Radini, 2021.